Cas no 1806070-96-1 (Ethyl 4-(difluoromethyl)-2-methylpyridine-5-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-2-methylpyridine-5-carboxylate
• CAS No: 1806070-96-1
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 4848206
• Update Time: 2025-05-20

Ethyl 4-(difluoromethyl)-2-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-methylpyridine-5-carboxylate

• Inchi： 1S/C10H11F2NO2/c1-3-15-10(14)8-5-13-6(2)4-7(8)9(11)12/h4-5,9H,3H2,1-2H3
• InChI Key： QQBYZUIUBWAEMQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=NC=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(difluoromethyl)-2-methylpyridine-5-carboxylate

Ethyl 4-(difluoromethyl)-2-methylpyridine-5-carboxylate: A Comprehensive Overview

Ethyl 4-(difluoromethyl)-2-methylpyridine-5-carboxylate, identified by the CAS number 1806070-96-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and agrochemicals. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for further exploration.

The molecular structure of Ethyl 4-(difluoromethyl)-2-methylpyridine-5-carboxylate consists of a pyridine ring substituted with a difluoromethyl group at position 4, a methyl group at position 2, and an ethoxycarbonyl group at position 5. This arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its interactions with biological systems. The presence of fluorine atoms in the difluoromethyl group introduces additional functionality, enhancing the compound's potential for bioactivity.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic processes, have been employed to optimize its production. These methods not only improve yield but also ensure the purity required for subsequent biological evaluations. The compound's stability under various conditions has been thoroughly investigated, revealing its suitability for long-term storage and transportation.

In terms of application, Ethyl 4-(difluoromethyl)-2-methylpyridine-5-carboxylate has shown promise in the development of novel pharmaceutical agents. Preclinical studies suggest that it may act as a modulator of key enzymes involved in metabolic pathways, potentially offering therapeutic benefits in conditions such as diabetes and neurodegenerative diseases. Additionally, its activity against certain pathogens has been explored, indicating its potential use in antiviral and antibacterial therapies.

The environmental impact of this compound is another area of active research. Studies have assessed its biodegradability and toxicity to aquatic organisms, providing insights into its safe handling and disposal. These findings are critical for ensuring that the compound meets regulatory standards and minimizes ecological risks.

Looking ahead, the integration of computational chemistry tools with experimental approaches is expected to further elucidate the mechanisms underlying the bioactivity of Ethyl 4-(difluoromethyl)-2-methylpyridine-5-carboxylate. Such advancements will likely pave the way for tailored modifications that enhance its efficacy while reducing adverse effects.

In conclusion, Ethyl 4-(difluoromethyl)-2-methylpyridine-5-carboxylate represents a valuable addition to the arsenal of compounds being explored for therapeutic and agrochemical applications. With ongoing research uncovering new facets of its properties and potential uses, this compound stands at the forefront of innovation in chemical science.